Cas no 2168405-39-6 (1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane)

1-(Bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane is a highly functionalized bicyclic compound featuring both bromomethyl and fluoro substituents on a strained [1.1.1]pentane scaffold. Its unique structure makes it a valuable intermediate in medicinal chemistry and materials science, particularly for the synthesis of bioisosteres and rigid spacers. The bromomethyl group offers reactivity for further functionalization via nucleophilic substitution or cross-coupling reactions, while the fluorine atom enhances metabolic stability and binding affinity in drug design. The bicyclo[1.1.1]pentane core provides steric constraint, enabling the exploration of three-dimensional chemical space. This compound is particularly useful in the development of novel pharmaceuticals and agrochemicals.

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane structure

2168405-39-6 structure

Product Name:1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane

CAS No:2168405-39-6

MF:C₆H₈BrF

MW:179.030124664307

MDL:MFCD31705866

CID:4711218

PubChem ID:135392819

Update Time:2025-10-06

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

- 1-(Bromomethyl)-3-fluorobicyclo[1.1.1]pentane
- 1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane
- MFCD31705866
- CS-0172780
- PS-20710
- P21082
- SB40942
- 2168405-39-6
- SY324235
- MDL： MFCD31705866
- Inchi： 1S/C6H8BrF/c7-4-5-1-6(8,2-5)3-5/h1-4H2
- InChI Key： LREJOZOABGRTBC-UHFFFAOYSA-N
- SMILES： BrCC12CC(C1)(C2)F

Computed Properties

Exact Mass: 177.97934g/mol
Monoisotopic Mass: 177.97934g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 113
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0
XLogP3: 1.9

1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM326488-100mg	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	0.85	100mg	$970	2021-08-18
Chemenu	CM326488-250mg	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	0.85	250mg	$1455	2021-08-18
Chemenu	CM326488-1g	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	0.85	1g	$2425	2021-08-18
Chemenu	CM326488-5g	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	0.85	5g	$7275	2021-08-18
Chemenu	CM326488-100mg	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	95%+	100mg	$***	2023-03-29
Chemenu	CM326488-250mg	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	95%+	250mg	$***	2023-03-29
Chemenu	CM326488-1g	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	95%+	1g	$***	2023-03-29
Chemenu	CM326488-5g	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	95%+	5g	$***	2023-03-29
abcr	AB546070-100 mg	1-(Bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane; .	2168405-39-6		100MG	€1,692.00	2023-04-13
Chemenu	CM326488-500mg	1-(bromomethyl)-3-fluoro-bicyclo[1.1.1]pentane	2168405-39-6	95%+	500mg	$***	2023-03-29